![molecular formula C16H16ClN3O3 B2847010 5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide CAS No. 1903023-52-8](/img/structure/B2847010.png)
5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide is a chemical compound with potential applications in scientific research. It is a nicotinamide derivative and has been studied for its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of 5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide involves the inhibition of the NF-κB pathway. NF-κB is a transcription factor that plays a role in the regulation of inflammation and cell survival. Inhibition of this pathway can lead to a reduction in inflammation and cell death.
Biochemical and Physiological Effects:
5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide has been shown to have anti-inflammatory and anti-tumor effects. It has also been shown to increase the activity of antioxidant enzymes and reduce oxidative stress. In addition, it has been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide in lab experiments is its potential anti-inflammatory and anti-tumor properties. It may also be useful in studying the NF-κB pathway and its role in inflammation and cell survival. However, one limitation is that it may not be suitable for all types of experiments and may require further testing to determine its efficacy.
Future Directions
There are several possible future directions for the study of 5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide. One direction is to further investigate its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its mechanism of action in more detail and to determine its potential use in other areas of research such as cancer and inflammation. Additionally, further studies may be needed to determine the optimal dosage and administration of the compound in order to maximize its potential benefits.
Synthesis Methods
The synthesis method of 5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide involves the reaction of 5-chloro-6-hydroxynicotinamide with 4-methyl-2-pyridinecarboxaldehyde and tetrahydrofuran-3-ol in the presence of a catalyst. The product is then purified through recrystallization.
Scientific Research Applications
5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and anti-tumor properties. It has also been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
5-chloro-N-(4-methylpyridin-2-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClN3O3/c1-10-2-4-18-14(6-10)20-15(21)11-7-13(17)16(19-8-11)23-12-3-5-22-9-12/h2,4,6-8,12H,3,5,9H2,1H3,(H,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCKHZZYMDRURBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NC(=O)C2=CC(=C(N=C2)OC3CCOC3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.